Disperse Yellow 76
Disperse Yellow 76
Brand Name:
Vulcanchem
CAS No.:
12217-97-9
VCID:
VC0083309
InChI:
InChI=1S/C25H21N5O5S/c1-17-15-21(11-14-25(17)31)28-27-19-9-7-18(8-10-19)26-23-13-12-22(16-24(23)30(32)33)36(34,35)29-20-5-3-2-4-6-20/h2-16,26-27,29H,1H3/b28-21-
SMILES:
CC1=CC(=NNC2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)NC4=CC=CC=C4)[N+](=O)[O-])C=CC1=O
Molecular Formula:
C25H21N5O5S
Molecular Weight:
503.533
Disperse Yellow 76
CAS No.: 12217-97-9
Main Products
VCID: VC0083309
Molecular Formula: C25H21N5O5S
Molecular Weight: 503.533
| CAS No. | 12217-97-9 |
|---|---|
| Product Name | Disperse Yellow 76 |
| Molecular Formula | C25H21N5O5S |
| Molecular Weight | 503.533 |
| IUPAC Name | 4-[4-[(2Z)-2-(3-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]anilino]-3-nitro-N-phenylbenzenesulfonamide |
| Standard InChI | InChI=1S/C25H21N5O5S/c1-17-15-21(11-14-25(17)31)28-27-19-9-7-18(8-10-19)26-23-13-12-22(16-24(23)30(32)33)36(34,35)29-20-5-3-2-4-6-20/h2-16,26-27,29H,1H3/b28-21- |
| Standard InChIKey | SJZRHOBDPINAEB-HFTWOUSFSA-N |
| SMILES | CC1=CC(=NNC2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)NC4=CC=CC=C4)[N+](=O)[O-])C=CC1=O |
| Synonyms | Disperse Yellow 76 |
| Last Modified | Aug 20 2021 |
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